Cas no 557-04-0 (Magnesium stearate)

• Product name: Magnesium stearate
• CAS No: 557-04-0
• MF: C₁₈H₃₆MgO₂
• MW: 308.782246589661
• MDL: MFCD00036391
• CID: 38337
• PubChem ID: 24856025

Magnesium stearate Chemical and Physical Properties

Names and Identifiers

• Magnesium Stearate
• MAGENSIUM STEARATE
• MAGNESIUM OCTADECANOATE
• OCTADECANOIC ACID MAGNESIUM SALT
• OCTADECONIC ACID MAGNESIUM SALT
• STEARIC ACID MAGNESIUM SALT
• dibasicmagnesiumstearate
• Dolomol
• magnesiumdistearate
• Magnesiumstearatemedicinal
• petracmg20nf
• stearatedemagnesium
• Magnesium Stearate Bp
• MAGNESIUM STEARATE, TECH.
• MAGNESIUM STEARATE EXTRA PURE DAB, PH. E UR., B.P., PH. FRANC.
• MAGNESIUM STEARATE EXTRA PURE PHARMACOPOEIA
• Magnesium Stearate USP, Kosher
• Magnesium Stearate Veg. NF
• MagnesiumStearatePrecipitated
• Magnesium(II) Stearate
• MAGN
• MAGNESIUM STEARATE API
• MAGNESIUM STEARATE NF
• magnesium sterate
• Magnesiumdistearat
• Magnesiumstearat
• MAGNESIUMSTEARATE,FCC
• Microcrystalline cellulose use as the oral steroid filler
• stearate magnesium
• stearic acid,magnesium stearate
• USP,EP
• Stearic Acid Magnesium(II) Salt
• 武汉硬脂酸镁生产厂家
• MagnesiumStearate
• Magnesium distearate
• Synpro 90
• Octadecanoic acid, magnesium salt
• Dibasic magnesium stearate
• Petrac MG 20NF
• NS-M (salt)
• SM-P
• Stearic acid, magnesium salt
• Synpro Magnesium Stearate 90
• magnesium dioctadecanoate
• Magnesium distearate, pure
• SM 1000
• NP 1500
• Octadecanoic acid, magnesium salt (2:1)
• 70097M6I30
• Magnesium stearate,
• MAGNESIUM STEARATE (II)
• Magnesium stearate [JAN]
• MAGNESIUM STEARATE [MI]
• HSDB 713
• MAGNESIUM STEARATE [VANDF]
• MAGNESII STEARAS [WHO-IP LATIN]
• UNII-70097M6I30
• Magnesium stearate (JP17/NF)
• EINECS 209-150-3
• SCHEMBL935
• MAGNESIUM STEARATE [HSDB]
• AI3-01638
• DTXSID2027208
• DTXCID307208
• 557-04-0
• DB14077
• Magnesium stearate g
• MAGNESIUM STEARATE [WHO-DD]
• C36H70MgO4
• AKOS015915201
• DA-55176
• CHEBI:9254
• HY-Y1054
• NS00080495
• Magnesium stearate [JAN:NF]
• A830764
• CHEMBL2106633
• D02189
• Magnesii stearas
• S0238
• CS-0016049
• Q416713
• MAGNESIUM STEARATE [II]
• DAYCLING
• Magnesium stearate, tech
• Magnesium stearate

• MDL： MFCD00036391
• Inchi： 1S/2C18H36O2.Mg/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h2*2-17H2,1H3,(H,19,20);/q;;+2/p-2
• InChI Key： HQKMJHAJHXVSDF-UHFFFAOYSA-L
• SMILES： [Mg+2].[O-]C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O.[O-]C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 630.45700
• Monoisotopic Mass: 590.512
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 41
• Rotatable Bond Count: 30
• Complexity: 196
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 80.3

Experimental Properties

• Color/Form: White powder, with a greasy feeling.
• Density: 1.028g/cm3
• Melting Point: 200 °C (lit.)
• Boiling Point: 359.4°C at 760 mmHg
• Flash Point: 162.4ºC
• Refractive Index: 1.45 (25ºC)
• Solubility: alcohol: insoluble
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 52.60000
• LogP: 12.50830
• Solubility: Soluble in hot alcohol, insoluble in water.
• Merck: 5690

Magnesium stearate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：nwg
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：WI4390000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes
• Safety Term：S26;S37/39
• Storage Condition：Store in cold storage.

Magnesium stearate Customs Data

• HS CODE：29157030
• Customs Data：

  China Customs Code:

  29157030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on Magnesium stearate

Magnesium Stearate (CAS No. 557-04-0): Properties, Applications, and Market Insights

Magnesium stearate (CAS No. 557-04-0) is a widely used compound in various industries, particularly in pharmaceuticals, cosmetics, and food production. This white, powdery substance is a magnesium salt of stearic acid, known for its excellent lubricating properties and stability under different conditions. As consumer demand for high-quality products grows, understanding the role of magnesium stearate becomes increasingly important for manufacturers and formulators.

The chemical formula of magnesium stearate is Mg(C₁₈H₃₅O₂)₂, and it typically appears as a fine, white powder with a slight fatty odor. One of its most valuable characteristics is its hydrophobic nature, which makes it particularly useful in moisture-sensitive applications. Recent trends in clean-label products and natural ingredients have sparked discussions about the safety and necessity of magnesium stearate in various formulations, making this a hot topic in formulation science.

In the pharmaceutical industry, magnesium stearate serves as a crucial tablet lubricant, preventing ingredients from sticking to manufacturing equipment during compression. Its ability to reduce friction between particles accounts for approximately 90% of its pharmaceutical applications. With the global pharmaceutical market expanding rapidly—especially in the wake of increased health awareness—the demand for high-quality excipients like magnesium stearate continues to rise.

The food industry utilizes magnesium stearate as an anti-caking agent and release agent, particularly in powdered food products and dietary supplements. As consumers become more conscious about food additives and their effects, manufacturers are frequently asked about the safety profile of magnesium stearate. Current research indicates that when used within recommended limits, it poses no significant health risks, making it a GRAS (Generally Recognized As Safe) substance by the FDA.

Cosmetic applications of magnesium stearate include its use as a texture enhancer and binding agent in pressed powders, foundations, and other makeup products. The growing clean beauty movement has led to increased scrutiny of cosmetic ingredients, with many formulators seeking alternatives to traditional additives. However, magnesium stearate remains popular due to its excellent performance characteristics and established safety record.

From a manufacturing perspective, magnesium stearate offers several advantages. It has a high melting point (approximately 200°C), making it stable during various processing conditions. Its lubrication efficiency allows for reduced production times and lower equipment maintenance costs. These factors contribute to its widespread use despite the emergence of alternative lubricants in the market.

The global market for magnesium stearate is projected to grow steadily, driven by expanding pharmaceutical production and increasing demand for processed foods. Asia-Pacific currently represents the fastest-growing regional market, with China and India leading in both production and consumption. Quality standards for pharmaceutical-grade magnesium stearate have become more stringent, reflecting the industry's focus on product safety and consistency.

Recent innovations in magnesium stearate production include the development of vegetable-based versions to cater to vegan and vegetarian markets. This responds to the growing consumer preference for plant-derived ingredients across all product categories. Additionally, manufacturers are exploring ways to optimize particle size distribution to enhance the performance of magnesium stearate in specific applications.

Storage and handling of magnesium stearate require attention to its hygroscopic properties. While it's not classified as hazardous, proper storage in cool, dry conditions helps maintain its quality and performance characteristics. Industry best practices recommend using airtight containers and avoiding exposure to excessive moisture during transportation and storage.

Environmental considerations surrounding magnesium stearate production have gained attention in recent years. Manufacturers are implementing more sustainable practices, including energy-efficient production methods and waste reduction initiatives. The biodegradability of magnesium stearate makes it relatively environmentally friendly compared to some synthetic alternatives.

Quality control measures for magnesium stearate typically include testing for heavy metal content, loss on drying, and microbial contamination. Pharmaceutical applications require additional testing to ensure compliance with pharmacopeial standards. These rigorous quality standards help maintain the compound's reputation as a reliable excipient across industries.

Looking ahead, research continues into potential new applications for magnesium stearate, including its use in advanced materials and nanotechnology. Its unique properties at the nanoscale may open up opportunities in fields like drug delivery systems and specialty coatings. As formulation science advances, magnesium stearate is likely to maintain its position as an essential industrial compound with diverse applications.

For formulators considering alternatives to magnesium stearate, options include stearic acid derivatives or silica-based compounds. However, each alternative presents its own set of advantages and limitations. The choice often depends on specific application requirements, regulatory considerations, and cost factors. Many manufacturers find that magnesium stearate offers the best balance of performance, safety, and cost-effectiveness for their needs.

In conclusion, magnesium stearate (CAS No. 557-04-0) remains a vital component in numerous industrial applications. Its unique combination of lubricating properties, stability, and safety profile ensures its continued relevance in formulation science. As industries evolve and consumer preferences shift, magnesium stearate manufacturers and users must stay informed about the latest developments to maximize the compound's potential while addressing emerging concerns and opportunities.